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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432

An In-depth Technical Guide to
Bis(hydroxymethyl)urea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of bis(hydroxymethyl)urea, a key compound in polymer chemistry
and various industrial processes.

Introduction

Bis(hydroxymethyl)urea, also known as dimethylolurea, is an organic compound that serves
as a crucial intermediate in the production of urea-formaldehyde (UF) resins.[1][2][3] Its ability
to react with various functional groups makes it a versatile molecule in the synthesis of
polymers and as a cross-linking agent. This guide delves into the fundamental chemical and
physical characteristics of bis(hydroxymethyl)urea, its synthesis, and its primary applications.

Molecular Structure and Formula

The chemical formula for bis(hydroxymethyl)urea is CsHsN20s.[4][5] Its structure consists of
a central urea molecule with hydroxymethyl groups attached to each of the nitrogen atoms. The
IUPAC name for this compound is 1,3-bis(hydroxymethyl)urea.[4]

Chemical Structure:
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Physicochemical Properties

The key quantitative data for bis(hydroxymethyl)urea are summarized in the table below for
easy reference and comparison.

Property Value Source(s)
CAS Number 140-95-4 416171
Molecular Weight 120.11 g/mol (11618191
Appearance White crystalline solid/powder [11[71[10]
Melting Point 125126 °(.:.(with [1][9][11]
decomposition)
Boiling Point 224.08°C (estimate) [11]
Solubility in Water Good / High (150 g/L) [1][10][11]
XLogP3-AA -2 [8]

Synthesis and Experimental Protocols

Bis(hydroxymethyl)urea is synthesized through the reaction of urea with an excess of
formaldehyde in an aqueous solution.[1][12] This reaction is typically carried out under alkaline
conditions.[13]

Detailed Experimental Protocol for Synthesis:

The synthesis of urea-formaldehyde resins, which involves the initial formation of
bis(hydroxymethyl)urea, can be described in the following steps[13][14]:

o Hydroxymethylation:

o Adjust the pH of a formaldehyde solution to between 8.2 and 8.3 using a 20% NaOH
solution.

o Raise the temperature of the solution to 40°C.
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o Add urea in small portions over a period of 15 minutes, allowing the temperature to
increase to 80°C.

o Maintain the reaction mixture at 80 £ 1°C for 30 minutes to complete the
hydroxymethylation step, resulting in the formation of hydroxymethylated urea derivatives,
including bis(hydroxymethyl)urea.[13]

e Polycondensation (for resin formation):

o To proceed with the formation of urea-formaldehyde resin, the pH of the solution is
adjusted to 4.5 with formic acid.

o The acid-promoted polycondensation reaction is then carried out at 90 + 1°C.[13]

The reaction between urea and formaldehyde is reversible and can be catalyzed by both acids
and bases.[15]

Chemical Reactivity and Applications

5.1. Urea-Formaldehyde Resins

The primary application of bis(hydroxymethyl)urea is as an intermediate in the production of
urea-formaldehyde resins.[2][3] These thermosetting resins are widely used as adhesives in
the manufacturing of particleboard, medium-density fiberboard (MDF), and plywood.[2]

5.2. Cross-linking Agent

Bis(hydroxymethyl)urea can act as a cross-linking agent. The hydroxymethyl groups can
react with other molecules containing active hydrogen atoms, such as cellulose, to form stable
cross-links, thereby modifying the properties of the material.[16] This property is utilized in the
textile industry to impart wrinkle resistance to fabrics. While bis-urea compounds are explored
for creating cross-linking monomers for applications like hydrogels and molecularly imprinted
polymers, the specific use of bis(hydroxymethyl)urea in advanced drug delivery systems is
an area of ongoing research.[17][18]

5.3. Formaldehyde Releaser
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Bis(hydroxymethyl)urea is known to be a formaldehyde releaser, meaning it can slowly
decompose to release formaldehyde.[19][20] This property is utilized in some cosmetic and
industrial applications where a slow and sustained release of formaldehyde is desired for its
preservative or antimicrobial effects.[19][21] However, due to the potential health concerns
associated with formaldehyde, the use of formaldehyde-releasing compounds is regulated in
many regions.[20][21] The decomposition of hydroxymethyl urea is unstable and can release
formaldehyde and urea.[16]

Visualization of Synthesis Pathway

The following diagram illustrates the synthesis of bis(hydroxymethyl)urea from urea and
formaldehyde.

Urea Formaldehyde
(NH2CONHz2) (CH20)

+ Formaldehyde

y y

Monomethylolurea

+ Formaldehyde

Bis(hydroxymethyl)urea

(HOCH2NHCONHCH:20H)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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